Cas no 2411255-87-1 (2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one)

• Product Name: 2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one
• CAS No: 2411255-87-1
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 5355416
• Update Time: 2025-06-15

2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one
• 2-chloro-1-{3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl}propan-1-one
• Z3774962201

• Inchi： 1S/C13H16ClNO4/c1-9(14)13(17)15-4-6-18-8-10(15)7-11(16)12-3-2-5-19-12/h2-3,5,9-10H,4,6-8H2,1H3
• InChI Key： OPNODQLFYGRTSP-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCOCC1CC(C1=CC=CO1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 1.2
• Topological Polar Surface Area: 59.8

Additional information on 2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one

Research Briefing on 2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one (CAS: 2411255-87-1)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound 2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one (CAS: 2411255-87-1). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its unique morpholine and furan moieties, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of kinase inhibitors, which are crucial for targeting various signaling pathways implicated in cancer and inflammatory diseases. Structural modifications of this compound have shown promising results in enhancing selectivity and potency against specific kinase targets, as evidenced by in vitro and in vivo studies.

One of the most notable advancements is the optimization of synthetic routes to improve yield and purity. Researchers have reported a novel, scalable method for the synthesis of 2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one, which reduces the use of hazardous reagents and minimizes byproduct formation. This methodological improvement is expected to facilitate large-scale production and further pharmacological evaluations.

In terms of biological activity, recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific protein kinases, such as PI3K and mTOR, which are critical regulators of cell growth and survival. These findings suggest potential applications in oncology, particularly for cancers with dysregulated PI3K/mTOR pathways. Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties, opening avenues for research in autoimmune and chronic inflammatory conditions.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 2-Chloro-1-[3-[2-(furan-2-yl)-2-oxoethyl]morpholin-4-yl]propan-1-one represents a versatile scaffold with significant potential in drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential for realizing its full clinical potential. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this promising compound from the bench to the bedside.